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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1460611

An In-depth Technical Guide to C.I. Direct
Orange 102

This technical guide provides a comprehensive overview of the chemical compound C.I. Direct
Orange 102, intended for researchers, scientists, and professionals in drug development and
other relevant scientific fields. This document details its alternative names and synonyms, key
chemical and physical properties, a representative synthesis protocol, a typical application
method in textile dyeing, and a discussion on its purported applications.

Compound Identification and Synonyms

C.l. Direct Orange 102 is a disazo direct dye. Direct dyes are so named for their ability to be
applied directly to cellulosic fibers, such as cotton, paper, and rayon, without the need for a
mordant. The compound is identified by several names and codes across different chemical
inventories and suppliers.

For clarity and comprehensive identification, a list of its common synonyms and identifiers is
provided in Table 1.

Table 1: Alternative Names, Synonyms, and Identifiers for C.l. Direct Orange 102
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Identifier Type Value

C.l. Name C.l. Direct Orange 102
C.l. Number 29156

CAS Number 6598-63-6

Common Synonyms

Direct Orange WS, Direct Orange 6R, Pergasol
Orange 6R, Calcomine Orange 2RS

IUPAC Name

trisodium;4-[[1-hydroxy-6-[(5-hydroxy-6-
phenyldiazenyl-7-sulfonatonaphthalen-2-
yl)carbamoylamino]-3-sulfonatonaphthalen-2-

ylldiazenyl]benzoate

Chemical and Physical Properties

C.l. Direct Orange 102 is a complex organic molecule. Its properties are summarized in Table

2, providing key quantitative data for reference.

Table 2: Physicochemical Properties of C.l. Direct Orange 102

Property Value

Molecular Formula CsaH21NeNaz011S:2
Molecular Weight 822.67 g/mol
Appearance Red-light orange powder
Solubility Soluble in water

Light Fastness

3 (on a scale of 1-8)

Washing Fastness

3 (on a scale of 1-5)

Synthesis of C.I. Direct Orange 102

The synthesis of C.lI. Direct Orange 102 involves a multi-step process characteristic of the

production of disazo dyes. The general manufacturing method consists of the diazotization of
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two different aromatic amines, followed by their sequential coupling to a central coupling
component.[1] For C.lI. Direct Orange 102, the starting amines are aniline and 4-aminobenzoic
acid, and the coupling component is N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea.[1]

Representative Synthesis Workflow

The logical workflow for the synthesis is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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